Ethyl 4-{[3-(methylsulfanyl)-5-oxo-6-phenyl-2,3,4,5-tetrahydro-1,2,4-triazin-3-yl]amino}-1-piperidinecarboxylate

• Molecular Formula: C18H25N5O3S
• Molecular Weight: 391.5 g/mol
• IUPAC Name: ethyl 4-[(3-methylsulfanyl-5-oxo-6-phenyl-2,4-dihydro-1,2,4-triazin-3-yl)amino]piperidine-1-carboxylate
• InChI: InChI=1S/C18H25N5O3S/c1-3-26-17(25)23-11-9-14(10-12-23)19-18(27-2)20-16(24)15(21-22-18)13-7-5-4-6-8-13/h4-8,14,19,22H,3,9-12H2,1-2H3,(H,20,24)
• InChI Key: FMAHDTRERWJEGH-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1CCC(CC1)NC2(NC(=O)C(=NN2)C3=CC=CC=C3)SC

Description

Ethyl 4-{[3-(methylsulfanyl)-5-oxo-6-phenyl-2,3,4,5-tetrahydro-1,2,4-triazin-3-yl]amino}-1-piperidinecarboxylate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a piperidinecarboxylate derivative that has been synthesized using a specific method. It has been found to have a variety of biochemical and physiological effects, as well as potential advantages and limitations for use in lab experiments. In

Mechanism of Action

The mechanism of action of Ethyl 4-{[3-(methylsulfanyl)-5-oxo-6-phenyl-2,3,4,5-tetrahydro-1,2,4-triazin-3-yl]amino}-1-piperidinecarboxylate is not fully understood. However, it has been found to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. It has also been found to have antioxidant properties and to be able to cross the blood-brain barrier, making it a potential candidate for the treatment of neurological diseases.
Biochemical and Physiological Effects
Ethyl 4-{[3-(methylsulfanyl)-5-oxo-6-phenyl-2,3,4,5-tetrahydro-1,2,4-triazin-3-yl]amino}-1-piperidinecarboxylate has been found to have a variety of biochemical and physiological effects. It has been found to have antioxidant properties, to inhibit the activity of certain enzymes, and to be able to cross the blood-brain barrier. It has also been found to have potential anti-cancer properties, as well as potential therapeutic effects for the treatment of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One potential advantage of using Ethyl 4-{[3-(methylsulfanyl)-5-oxo-6-phenyl-2,3,4,5-tetrahydro-1,2,4-triazin-3-yl]amino}-1-piperidinecarboxylate in lab experiments is its potential therapeutic effects for the treatment of various diseases. It also has potential applications in chemical biology and drug discovery. However, one limitation of using this compound in lab experiments is its complexity and the difficulty in synthesizing it. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on Ethyl 4-{[3-(methylsulfanyl)-5-oxo-6-phenyl-2,3,4,5-tetrahydro-1,2,4-triazin-3-yl]amino}-1-piperidinecarboxylate. One area of research could focus on further investigating its potential therapeutic effects for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another area of research could focus on its potential applications in chemical biology and drug discovery. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of Ethyl 4-{[3-(methylsulfanyl)-5-oxo-6-phenyl-2,3,4,5-tetrahydro-1,2,4-triazin-3-yl]amino}-1-piperidinecarboxylate involves the reaction of piperidinecarboxylic acid with 3-(methylsulfanyl)-5-oxo-6-phenyl-2,3,4,5-tetrahydro-1,2,4-triazine in the presence of ethyl chloroformate. The resulting compound is then purified using column chromatography to obtain the final product.

Scientific Research Applications

Ethyl 4-{[3-(methylsulfanyl)-5-oxo-6-phenyl-2,3,4,5-tetrahydro-1,2,4-triazin-3-yl]amino}-1-piperidinecarboxylate has been found to have a variety of potential applications in scientific research. It has been studied for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been investigated for its potential use as a tool in chemical biology and drug discovery.